BE“GHE Validation & Comparative

Check Availability & Pricing

A Comparative Guide to the Solvent Properties
of 1-Nitropropane and Other Nitroalkanes

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Nitropropane

Cat. No.: B105015

For researchers, scientists, and professionals in drug development, the choice of solvent is a
critical decision that can significantly impact reaction kinetics, product purity, and formulation
stability. Nitroalkanes, characterized by the presence of a nitro group (-NO2), are a class of
polar aprotic solvents valued for their unique solvating capabilities. This guide provides an
objective comparison of the solvent properties of 1-Nitropropane against other common
nitroalkanes: Nitromethane, Nitroethane, and its structural isomer, 2-Nitropropane.

Quantitative Comparison of Physicochemical Properties

The selection of an appropriate solvent often begins with an evaluation of its physical and
chemical properties. The following table summarizes key experimental data for 1-Nitropropane

and its counterparts.
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- " Nitromethane Nitroethane 1-Nitropropane 2-Nitropropane
roper
S (CH3NO2) (C2HsNO2) (CsH7NO2) (CsH7NO2)

Molecular Weight

61.04 75.07 89.09 89.09
(g/mol)
Boiling Point (°C)  101.2[1] 114 132[2] 120.3
Density (g/cm? at

1.137[1] 1.052 0.998|2] 0.99
20°C)
Vapor Pressure

27.8[3] ~21 (at 25°C) 8[21[4] 13[5]
(mmHg at 20°C)
Dielectric

36 (at 20°C)[1] 28 (at 30°C)[6] Not Available Not Available
Constant
Water Solubility (
g/100 mL at ~10[1] 4.6[7] ~1.4 1.7[5]

20°C)

Analysis of Properties:

» Boiling Point and Volatility: 1-Nitropropane has the highest boiling point and the lowest
vapor pressure among the compared nitroalkanes. This indicates lower volatility, which is
advantageous in applications requiring slower evaporation rates, such as in coatings and
inks, to ensure a smooth, uniform finish.[2] In contrast, Nitromethane's lower boiling point
makes it more suitable for processes where rapid solvent removal is necessary.

e Density: The density of nitroalkanes decreases as the alkyl chain length increases, with 1-
Nitropropane being the least dense of the group and nearly equal to the density of water.

» Polarity and Dielectric Constant: Nitroalkanes are highly polar compounds. Nitromethane
exhibits a particularly high dielectric constant, making it an excellent solvent for dissolving
polar and ionic compounds.[1] While specific data for 1-Nitropropane is not readily
available, its polarity allows it to dissolve a wide range of substances, including many resins,
dyes, and synthetic rubbers.
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 Solubility: All lower nitroalkanes are sparingly soluble in water but are miscible with most
organic solvents.[8] Nitromethane shows the highest water solubility, which can be a critical
factor in biphasic reaction systems or extractions.

Structural Classification of Nitroalkanes

The position of the nitro group on the alkane chain influences the chemical reactivity and
properties of the solvent. This can be visualized as a simple classification.

Classification of Nitroalkanes

Secondary

~

Nitromethane (CHsNO2) Nitroethane (C2HsNO2) 1-Nitropropane (CHsCH2CH2NO2) 2-Nitropropane ((CH3z)2CHNOz2)

Click to download full resolution via product page
Classification of common nitroalkane solvents.

1-Nitropropane, like Nitromethane and Nitroethane, is a primary nitroalkane. Its isomer, 2-
Nitropropane, is a secondary nitroalkane. This structural difference can affect their stability and
reactivity in certain chemical syntheses.

Experimental Protocols

The data presented in this guide are determined by standardized experimental methods. Below
are detailed summaries of the key protocols.
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Density Measurement (ASTM D4052)

This method determines the density of liquids using a digital density meter.[9][10][11]

 Principle: A small volume of the liquid sample (approximately 1-2 mL) is introduced into an
oscillating U-shaped tube. The instrument measures the change in the oscillation frequency
of the tube caused by the mass of the sample. This frequency change is then used, along
with calibration data, to calculate the density of the liquid at a specified temperature.[10]

o Apparatus: A digital density meter equipped with a temperature-controlled cell and an
oscillating U-tube.

e Procedure:

o Calibrate the instrument with two reference standards of known density (e.g., dry air and
distilled water).

o Ensure the sample is free of air bubbles and at the desired test temperature.

o Inject the sample into the U-tube, either manually with a syringe or using an automated
injection system.

o The instrument automatically measures the oscillation period and calculates the density.

o The final result is reported to four significant figures, stating the test temperature (e.g.,
0.998 g/cm? at 20°C).[11]

o Applicability: This method is suitable for liquids with vapor pressures below 100 kPa and
viscosities below 15,000 mm?/s at the test temperature.[11]

Vapor Pressure Determination (ASTM D323 - Reid
Method)

This standard test method is used to determine the vapor pressure of volatile petroleum
products and other volatile liquids.[12][13]

e Principle: The Reid Vapor Pressure (RVP) is the absolute vapor pressure exerted by a liquid
at 37.8°C (100°F).[12] A chilled, air-saturated sample is introduced into a vapor pressure
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apparatus consisting of a liquid chamber and a vapor chamber. The apparatus is heated in a
water bath to 37.8°C, and the resulting pressure is measured with a gauge.

e Apparatus:

o Vapor Pressure Bomb: A two-chamber vessel (liquid and vapor chambers) conforming to
the dimensional requirements of the standard.

o Pressure Gauge: A calibrated Bourdon-type gauge or a pressure transducer.
o Water Bath: Capable of maintaining a constant temperature of 37.8 = 0.1°C.

e Procedure:

[¢]

The liquid chamber is filled with the chilled sample.

[¢]

The vapor chamber is attached to the liquid chamber.

[e]

The assembled apparatus is immersed in the water bath and shaken periodically until a
constant pressure reading is obtained.

[e]

The observed pressure is corrected as specified in the standard to give the Reid Vapor
Pressure.

» Note: The RVP differs from the true vapor pressure of the sample due to slight sample
vaporization and the presence of air and water vapor in the apparatus.[12]

Dielectric Constant Measurement (ASTM D150)

These test methods cover the determination of the permittivity (dielectric constant) and AC loss
characteristics of solid and liquid electrical insulating materials over a range of frequencies.[14]

e Principle: The dielectric constant is the ratio of the capacitance of a capacitor with the
material as the dielectric to the capacitance of the same capacitor with a vacuum (or air) as
the dielectric.[15]

e Apparatus:
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o Test Cell/Electrodes: A set of electrodes (often parallel plates) that form a capacitor,
designed to hold the liquid sample.[16]

o Capacitance Bridge or LCR Meter: An instrument capable of accurately measuring
capacitance and dissipation factor at the desired frequency.

e Procedure:

o Aliquid test cell is filled with the sample material.

o The cell is placed in the measurement circuit, and the capacitance is measured at a
specified frequency.

o The capacitance of the empty cell (with air as the dielectric) is also measured.

o The dielectric constant is calculated from the ratio of the capacitance of the cell with the
sample to the capacitance of the empty cell, accounting for geometric factors of the cell.
[15]

e Frequency Range: The test can be conducted at various frequencies, typically from 10 Hz to
2 MHz, depending on the application requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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